Cas no 2384058-34-6 (6-(trifluoromethyl)-3-azabicyclo3.2.0heptane)

• Product Name: 6-(trifluoromethyl)-3-azabicyclo3.2.0heptane
• CAS No: 2384058-34-6
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• CID: 6228329
• PubChem ID: 155822644
• Update Time: 2025-06-08

6-(trifluoromethyl)-3-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-3-azabicyclo3.2.0heptane
• 2384058-34-6
• EN300-22989188
• 6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane

• Inchi： 1S/C7H10F3N/c8-7(9,10)6-1-4-2-11-3-5(4)6/h4-6,11H,1-3H2
• InChI Key： HCMMVPPXSUHPET-UHFFFAOYSA-N
• SMILES： FC(C1CC2CNCC21)(F)F

Computed Properties

• Exact Mass: 165.07653381g/mol
• Monoisotopic Mass: 165.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Additional information on 6-(trifluoromethyl)-3-azabicyclo3.2.0heptane

Exploring the Unique Properties and Applications of 6-(Trifluoromethyl)-3-azabicyclo[3.2.0]heptane (CAS No. 2384058-34-6)

The compound 6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane (CAS No. 2384058-34-6) has garnered significant attention in recent years due to its distinctive structural features and potential applications in pharmaceutical and agrochemical research. This bicyclic amine derivative, characterized by its trifluoromethyl group and rigid azabicyclic framework, offers unique reactivity and stability, making it a valuable building block in modern synthetic chemistry. Researchers are particularly interested in its role as a bioisostere for optimizing drug-like properties, a topic frequently searched in AI-driven drug discovery platforms.

One of the most compelling aspects of 6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane is its ability to enhance metabolic stability and membrane permeability in bioactive molecules—a key concern in medicinal chemistry discussions. The trifluoromethyl group (CF₃) is renowned for its lipophilicity and electron-withdrawing effects, which can significantly influence a compound’s pharmacokinetic profile. This aligns with trending searches on "CF₃ in drug design" and "improving drug half-life," reflecting the industry’s focus on optimizing therapeutic efficacy.

From a synthetic perspective, the 3-azabicyclo[3.2.0]heptane core presents intriguing challenges and opportunities. Its strained ring system and nitrogen heteroatom enable diverse functionalization strategies, a subject often explored in organic synthesis forums and patent literature. Recent publications highlight its utility in constructing sp³-rich fragments, a priority in fragment-based drug discovery (FBDD) to address "molecular obesity" in lead compounds—a hot topic in computational chemistry circles.

The demand for 6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane has also risen in material science, where its fluorinated structure contributes to thermal stability and solvent resistance. Queries like "fluorinated building blocks for polymers" or "heat-resistant additives" resonate with industrial applications, particularly in high-performance coatings and electronics. This dual applicability in life sciences and materials underscores its versatility.

Analytical characterization of CAS No. 2384058-34-6 typically involves advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR for the CF₃ group) and high-resolution mass spectrometry (HRMS), frequently searched by QC laboratories. Its purity and stereochemical integrity are critical parameters, especially for regulatory submissions—a recurring theme in GMP synthesis discussions.

In conclusion, 6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane exemplifies the convergence of structural innovation and practical utility. Its relevance to drug discovery, agrochemical development, and advanced materials ensures sustained interest, mirrored in search trends and academic citations. Future research may explore its enantioselective synthesis or hybrid derivatives, further expanding its scientific footprint.